4-((4-Methylpiperazin-1-yl)methyl)benzonitrile
CAS No.: 125743-63-7
VCID: VC0018828
Molecular Formula: C13H17N3
Molecular Weight: 215.29 g/mol
* For research use only. Not for human or veterinary use.
| Description | 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile is a chemical compound with the molecular formula C13H17N3 . It has a molecular weight of 215.29 g/mol . Synonyms for this compound include 4-(4-Methylpiperazin-1-ylmethyl)benzonitrile, 4-[(4-Methylpiperazin-1-yl)methyl]benzonitrile, and Benzonitrile, 4-[(4-methyl-1-piperazinyl)methyl]- . The IUPAC name is 4-[(4-methylpiperazin-1-yl)methyl]benzonitrile . A similar compound is 4-(4-Methylpiperazin-1-yl)benzonitrile, which has the CAS number 34334-28-6 and the molecular formula C12H15N3 . This compound has a melting point of 104-105ºC and a boiling point of 356.5±37.0 °C at 760 mmHg . Imatinib, a drug used to treat leukemia and other malignancies, has 4-[(4-Methylpiperazin-1-yl)methyl]benzonitrile as a synthetic intermediate . |
|---|---|
| CAS No. | 125743-63-7 |
| Product Name | 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
| Molecular Formula | C13H17N3 |
| Molecular Weight | 215.29 g/mol |
| IUPAC Name | 4-[(4-methylpiperazin-1-yl)methyl]benzonitrile |
| Standard InChI | InChI=1S/C13H17N3/c1-15-6-8-16(9-7-15)11-13-4-2-12(10-14)3-5-13/h2-5H,6-9,11H2,1H3 |
| Standard InChIKey | IVSYNRMJMLDSIB-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)CC2=CC=C(C=C2)C#N |
| Canonical SMILES | CN1CCN(CC1)CC2=CC=C(C=C2)C#N |
| Synonyms | 4-[(4-Methyl-1-piperazinyl)methyl]benzonitrile; |
| PubChem Compound | 7537612 |
| Last Modified | Sep 18 2023 |
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